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Compound of Interest

Compound Name: 2-Bromopentan-3-one

Cat. No.: B1268175 Get Quote

Technical Guide: 2-Bromopentan-3-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-bromopentan-3-one, a versatile

α-haloketone utilized as a key building block in organic synthesis. This document details its

chemical identifiers, experimental protocols for its synthesis, and its chemical reactivity,

presented in a format tailored for chemical research and development.

Core Identifiers and Properties
2-Bromopentan-3-one is a halogenated ketone with the following key identifiers and

properties, summarized for easy reference.
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Identifier Value Reference

CAS Number 815-52-1 [1][2]

Molecular Formula C₅H₉BrO [1][3]

Molecular Weight 165.03 g/mol [2][3]

IUPAC Name 2-bromopentan-3-one

PubChem CID 545092

InChI
InChI=1S/C5H9BrO/c1-3-

5(7)4(2)6/h4H,3H2,1-2H3

InChIKey
VUDTYIUNUSPULX-

UHFFFAOYSA-N
[4]

SMILES CCC(=O)C(C)Br [2]

Synonyms
2-Bromo-3-pentanone, α-

Bromodiethyl ketone

Synthesis of 2-Bromopentan-3-one
The primary route for the synthesis of 2-bromopentan-3-one is the α-bromination of its parent

ketone, 3-pentanone. This reaction can be achieved under acidic conditions.

Experimental Protocol: Acid-Catalyzed α-Bromination
The following protocol is based on a method for the synthesis of α-bromo ketones using

hydrobromic acid and hydrogen peroxide as the bromine source in situ.

Materials:

3-pentanone (0.5 mol, 43 g)

48% Hydrobromic acid (0.5 mol, 84.4 g)

30% Hydrogen peroxide solution (0.5 mol, 57 g)
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Water (40 mL)

Four-necked flask equipped with a mechanical stirrer, thermometer, reflux condenser, and

two dropping funnels.

Anhydrous magnesium sulfate

Distillation apparatus

Procedure:

To the four-necked flask, add 3-pentanone (43 g, 0.5 mol) and water (40 mL).

Charge one dropping funnel with 48% hydrobromic acid (84.4 g, 0.5 mol) and the second

dropping funnel with 30% hydrogen peroxide (57 g, 0.5 mol).

While stirring the contents of the flask, add a few drops of hydrobromic acid, followed by a

few drops of hydrogen peroxide. The formation of orange-red bromine should be observed.

Slowly heat the reaction mixture to 55-60°C.

Continue the dropwise addition of hydrobromic acid and hydrogen peroxide alternately.

Ensure that the bromine color from the previous addition has mostly faded before adding the

next batch of reagents. The reaction mixture should be maintained at an orange-yellow color.

After the complete addition of both reagents, continue to stir the reaction mixture for an

additional 30 minutes to ensure the reaction goes to completion.

Cool the reaction mixture and separate the aqueous phase.

Wash the organic phase with water until it is neutral.

Dry the organic phase over anhydrous magnesium sulfate.

The crude product can be purified by distillation to yield pure 2-bromopentan-3-one.

Chemical Reactivity and Applications
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As an α-haloketone, 2-bromopentan-3-one is a reactive intermediate for various organic

transformations. The presence of the bromine atom adjacent to the carbonyl group makes both

the α-carbon and the carbonyl carbon electrophilic centers.

Key Reactions:

Nucleophilic Substitution: The bromine atom can be readily displaced by a wide range of

nucleophiles in an Sₙ2 reaction, allowing for the introduction of various functional groups at

the α-position. The adjacent carbonyl group enhances the reactivity of the α-carbon towards

nucleophilic attack.

Favorskii Rearrangement: In the presence of a strong, non-nucleophilic base, 2-
bromopentan-3-one can undergo a Favorskii rearrangement to form carboxylic acid

derivatives.

Formation of Oxyallyl Cations: Treatment with a base can lead to the formation of a 2-

oxyallyl cation intermediate, which can then participate in cycloaddition reactions, such as

[4+3] cycloadditions with dienes, to form seven-membered rings.

Reduction: The carbonyl group can be reduced to a secondary alcohol using reducing

agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) to yield 2-

bromopentan-3-ol.

Visualized Synthesis Workflow
The following diagram illustrates the workflow for the acid-catalyzed α-bromination of 3-

pentanone to produce 2-bromopentan-3-one.
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Starting Materials:
3-Pentanone

48% Hydrobromic Acid
30% Hydrogen Peroxide

Reaction Vessel
(Four-necked flask)

Charge

Reaction Step:
1. Alternate addition of HBr and H₂O₂

2. Heating to 55-60°C
3. Stirring for 30 min

Workup:
1. Phase Separation

2. Neutral Wash
3. Drying (Anhydrous MgSO₄)

Cool and process

Purification:
Distillation

Crude Product

Final Product:
2-Bromopentan-3-one

Purified Product

Click to download full resolution via product page

Caption: Synthesis workflow for 2-bromopentan-3-one.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1268175?utm_src=pdf-body-img
https://www.benchchem.com/product/b1268175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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